Cas no 1846687-61-3 (3-Piperidinemethanamine, N-methyl-, (3S)-)

• Product Name: 3-Piperidinemethanamine, N-methyl-, (3S)-
• CAS No: 1846687-61-3
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 5172367
• Update Time: 2025-06-28

3-Piperidinemethanamine, N-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanamine, N-methyl-, (3S)-

• Inchi： 1S/C7H16N2/c1-9-4-2-3-7(5-8)6-9/h7H,2-6,8H2,1H3/t7-/m0/s1
• InChI Key： KEDTYNCWGSIWBK-ZETCQYMHSA-N
• SMILES： N1(C)CCC[C@@H](CN)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-Piperidinemethanamine, N-methyl-, (3S)-

3-Piperidinemethanamine, N-methyl-, (3S)-

The compound 3-Piperidinemethanamine, N-methyl-, (3S)- (CAS No. 1846687-61-3) is a chiral amine derivative with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their structural versatility and biological activity. The (3S) configuration indicates that the molecule has a specific stereochemistry, which is crucial for its pharmacological properties and interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Piperidinemethanamine, N-methyl-, (3S)- through enantioselective catalytic methods. These methods not only improve the yield but also ensure high enantiomeric purity, which is essential for its application in drug discovery and development. The compound's structure, featuring a piperidine ring with an N-methyl group and an aminoalkyl side chain, provides a platform for further functionalization and exploration of its biological activities.

One of the most promising applications of 3-Piperidinemethanamine, N-methyl-, (3S)- lies in its potential as a building block for complex molecules in medicinal chemistry. Its ability to form stable bonds with various functional groups makes it an ideal candidate for constructing bioactive compounds. For instance, researchers have explored its use in the synthesis of peptide mimetics and small molecule inhibitors targeting specific protein-protein interactions.

Moreover, 3-Piperidinemethanamine, N-methyl-, (3S)- has shown intriguing pharmacokinetic properties in preclinical studies. Its lipophilicity and solubility profile suggest that it could be optimized for oral bioavailability, making it a valuable lead compound in drug development pipelines. Recent studies have also highlighted its potential as a precursor for developing agents targeting neurodegenerative diseases, where modulating specific neuronal pathways is critical.

In terms of toxicity and safety profiles, 3-Piperidinemethanamine, N-methyl-, (3S)- has undergone initial assessments in vitro and in vivo models. These studies indicate that the compound exhibits low acute toxicity and demonstrates selective activity against target pathways without significant off-target effects. Such findings underscore its potential for therapeutic applications with minimal adverse effects.

Looking ahead, the development of 3-Piperidinemethanamine, N-methyl-, (3S)- into clinical candidates will depend on further optimization of its pharmacokinetic and pharmacodynamic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, leveraging advanced computational tools and high-throughput screening techniques.

In conclusion, 3-Piperidinemethanamine, N-methyl-, (3S)- represents a compelling example of how structural diversity can be harnessed to address unmet medical needs. With ongoing research focusing on its synthesis, characterization, and biological evaluation, this compound stands at the forefront of modern drug discovery efforts.